![molecular formula C11H9F3O3 B153913 Ethyl 2,4,5-trifluorobenzoylacetate CAS No. 98349-24-7](/img/structure/B153913.png)
Ethyl 2,4,5-trifluorobenzoylacetate
Overview
Description
Ethyl 2,4,5-trifluorobenzoylacetate (EFTBA) is a synthetic compound that has been widely studied for its potential applications in scientific research. It is a colorless, odorless, and water-soluble compound with a molecular weight of 223.09 g/mol. Due to its unique structure, EFTBA has been widely studied for its potential applications in the fields of organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
Synthesis of Trifluorobenzoic Acid
Ethyl 2,4,5-trifluorobenzoylacetate is an important intermediate in the synthesis of 2,4,5-trifluorobenzoic acid, which has significant applications in the pharmaceutical industry and material science. A study by Deng et al. (2015) describes a continuous microflow process for its synthesis, indicating its relevance in facilitating efficient production methods in chemical engineering.
Generation of Trifluoromethyl Heterocycles
The compound is a versatile precursor for synthesizing a range of trifluoromethyl heterocycles, as detailed by Honey et al. (2012). This application is crucial in medicinal chemistry for the development of various pharmaceuticals.
Synthesis of Thiazole Compounds
This compound is used in synthesizing thiazole derivatives, which are significant in the pharmaceutical industry. A study by Fong et al. (2004) highlights its role in the preparation of thiazole-5-carboxylate esters, demonstrating its versatility in organic synthesis.
Antimicrobial and Antioxidant Studies
The compound has been involved in the synthesis of molecules with antimicrobial and antioxidant properties. Research by Raghavendra et al. (2016) illustrates the development of compounds with significant biological activity, indicating its application in drug discovery and development.
Application in Photolysis Studies
Studies such as those by Ang and Prager (1992) have used this compound in photolysis research, providing insights into chemical reactions under light exposure. This is important for understanding reaction mechanisms in organic chemistry.
Characterization of Drug Particles
The compound has been used in the preparation and characterization of finely dispersed drugs, as explored by Bosch et al. (2004). This application is crucial for optimizing drug formulations in pharmaceutical technology.
Preparation of Aminoethyl Thiazoles
As a precursor, it facilitates the creation of aminoethyl thiazoles, important in medicinal chemistry. Boy and Guernon (2005) discuss its use in producing various analogs, highlighting its utility in the development of novel therapeutic agents.
Safety and Hazards
Ethyl 2,4,5-trifluorobenzoylacetate is associated with several hazard statements, including H302, H315, H319, and H335 . Precautionary measures include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Personal protective equipment and chemical impermeable gloves should be worn when handling this compound .
Mechanism of Action
Target of Action
Ethyl 2,4,5-Trifluorobenzoylacetate is a chemical compound used primarily in organic synthesis and as a pharmaceutical intermediate It’s known to be used in the synthesis of aminopyrrolidinyl)quinolinecarboxylates, which have demonstrated antitumor activities .
Mode of Action
As an intermediate in pharmaceutical synthesis, its role is typically to contribute specific functional groups that are integral to the bioactivity of the final product .
Biochemical Pathways
The compound’s use in the synthesis of antitumor agents suggests it may indirectly influence pathways related to cell proliferation and apoptosis .
Pharmacokinetics
General properties such as its solubility in toluene can provide some insight into its Absorption, Distribution, Metabolism, and Excretion (ADME) properties. Its solubility suggests that it may be well-absorbed in the body, particularly in lipid-rich environments.
Result of Action
Instead, its value lies in its contribution to the structure and function of the final pharmaceutical product .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, it should be stored under inert gas (nitrogen or Argon) at 2-8°C to maintain its stability . Furthermore, its solubility in toluene suggests that its activity may be influenced by the lipid content of the local environment .
properties
IUPAC Name |
ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3O3/c1-2-17-11(16)5-10(15)6-3-8(13)9(14)4-7(6)12/h3-4H,2,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTCJYVJORKMTHX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)C1=CC(=C(C=C1F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60374557 | |
Record name | Ethyl 2,4,5-trifluorobenzoylacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60374557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
98349-24-7 | |
Record name | Ethyl 2,4,5-trifluoro-β-oxobenzenepropanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=98349-24-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 2,4,5-trifluorobenzoylacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60374557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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